Cas no 1105221-67-7 (4-benzyl-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide)

4-benzyl-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide structure
1105221-67-7 structure
Product Name:4-benzyl-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide
CAS No:1105221-67-7
MF:C21H21N3O
MW:331.410944700241
CID:6431677
PubChem ID:30859111
Update Time:2025-05-26

4-benzyl-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide Chemical and Physical Properties

Names and Identifiers

    • 4-benzyl-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide
    • 4-benzyl-N-(2-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)benzamide
    • 4-benzyl-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide
    • 4-benzyl-N-(2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)benzamide
    • AKOS024506750
    • CCG-300594
    • F5323-0065
    • 1105221-67-7
    • Inchi: 1S/C21H21N3O/c1-24-20(18-8-5-9-19(18)23-24)22-21(25)17-12-10-16(11-13-17)14-15-6-3-2-4-7-15/h2-4,6-7,10-13H,5,8-9,14H2,1H3,(H,22,25)
    • InChI Key: PWUWXHZGLVCLCW-UHFFFAOYSA-N
    • SMILES: C(NC1N(C)N=C2CCCC2=1)(=O)C1=CC=C(CC2=CC=CC=C2)C=C1

Computed Properties

  • Exact Mass: 331.168462302g/mol
  • Monoisotopic Mass: 331.168462302g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 454
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 46.9Ų

4-benzyl-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5323-0065-2μmol
4-benzyl-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide
1105221-67-7
2μmol
$57.0 2023-09-10
Life Chemicals
F5323-0065-5μmol
4-benzyl-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide
1105221-67-7
5μmol
$63.0 2023-09-10
Life Chemicals
F5323-0065-10μmol
4-benzyl-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide
1105221-67-7
10μmol
$69.0 2023-09-10
Life Chemicals
F5323-0065-20μmol
4-benzyl-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide
1105221-67-7
20μmol
$79.0 2023-09-10
Life Chemicals
F5323-0065-1mg
4-benzyl-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide
1105221-67-7
1mg
$54.0 2023-09-10
Life Chemicals
F5323-0065-2mg
4-benzyl-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide
1105221-67-7
2mg
$59.0 2023-09-10
Life Chemicals
F5323-0065-3mg
4-benzyl-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide
1105221-67-7
3mg
$63.0 2023-09-10
Life Chemicals
F5323-0065-4mg
4-benzyl-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide
1105221-67-7
4mg
$66.0 2023-09-10
Life Chemicals
F5323-0065-5mg
4-benzyl-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide
1105221-67-7
5mg
$69.0 2023-09-10
Life Chemicals
F5323-0065-10mg
4-benzyl-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide
1105221-67-7
10mg
$79.0 2023-09-10

Additional information on 4-benzyl-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide

Recent Advances in the Study of 4-benzyl-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide (CAS: 1105221-67-7)

The compound 4-benzyl-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide (CAS: 1105221-67-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights. The information presented herein is derived from peer-reviewed publications, patent filings, and conference proceedings, ensuring the accuracy and timeliness of the data.

Recent studies have highlighted the role of 4-benzyl-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide as a potent modulator of specific biological pathways, particularly those involved in inflammatory and oncogenic processes. The compound's unique structural features, including the cyclopentacpyrazole core and benzamide moiety, contribute to its selective binding affinity and efficacy. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its interactions with target proteins, paving the way for further optimization and development.

In terms of synthesis, novel methodologies have been developed to improve the yield and purity of 4-benzyl-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide. Recent patents describe efficient multi-step synthetic routes that minimize byproduct formation and enhance scalability. These advancements are critical for facilitating large-scale production and subsequent preclinical testing. Additionally, structural analogs of the compound have been synthesized to explore structure-activity relationships (SAR), providing valuable insights into the pharmacophore requirements for optimal activity.

Biological evaluations of 4-benzyl-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide have demonstrated promising results in various in vitro and in vivo models. For instance, the compound has shown significant inhibitory effects on key inflammatory cytokines, such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary studies in cancer cell lines have revealed its ability to induce apoptosis and inhibit proliferation, particularly in tumors with dysregulated signaling pathways. These findings underscore the compound's dual therapeutic potential in both inflammatory diseases and oncology.

Mechanistic studies have further elucidated the molecular targets of 4-benzyl-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide. Recent research indicates that the compound interacts with specific kinases and transcription factors, modulating their activity and downstream signaling cascades. For example, it has been shown to inhibit the NF-κB pathway, a critical regulator of inflammation and cell survival. Such detailed mechanistic understanding is essential for rational drug design and the identification of potential biomarkers for patient stratification in clinical trials.

Despite these promising advancements, challenges remain in the development of 4-benzyl-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide as a therapeutic agent. Issues such as pharmacokinetic properties, bioavailability, and potential off-target effects need to be addressed in future studies. Ongoing research is focused on optimizing the compound's drug-like characteristics through medicinal chemistry approaches and formulation strategies. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-benzyl-N-{2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}benzamide (CAS: 1105221-67-7) represents a promising candidate for further development in the fields of inflammation and oncology. The latest research highlights its synthetic accessibility, biological efficacy, and mechanistic specificity, providing a solid foundation for future investigations. As the understanding of its molecular interactions deepens, this compound may pave the way for novel therapeutic interventions with significant clinical impact.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd